Cas no 869937-82-6 (1-(5-Chloro-3-nitropyridin-2-yl)piperazine)

• Product Name: 1-(5-Chloro-3-nitropyridin-2-yl)piperazine
• CAS No: 869937-82-6
• MF: C₉H₁₁ClN₄O₂
• MW: 242.6622402668
• MDL: MFCD14543519
• CID: 1119847
• PubChem ID: 57516325
• Update Time: 2025-06-11

1-(5-Chloro-3-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-3-nitro-2-pyridinyl)-Piperazine
• 1-(5-Chloro-3-nitropyridin-2-yl)piperazine
• AKOS017560389
• SCHEMBL13075786
• 869937-82-6

• MDL： MFCD14543519
• Inchi： 1S/C9H11ClN4O2/c10-7-5-8(14(15)16)9(12-6-7)13-3-1-11-2-4-13/h5-6,11H,1-4H2
• InChI Key： IUMIFSPGRIWQRC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])N1CCNCC1

Computed Properties

• Exact Mass: 242.0570533g/mol
• Monoisotopic Mass: 242.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-Chloro-3-nitropyridin-2-yl)piperazine

Comprehensive Overview of 1-(5-Chloro-3-nitropyridin-2-yl)piperazine (CAS No. 869937-82-6)

1-(5-Chloro-3-nitropyridin-2-yl)piperazine, with the CAS number 869937-82-6, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 5-position and a nitro group at the 3-position, coupled with a piperazine moiety at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 1-(5-Chloro-3-nitropyridin-2-yl)piperazine has surged due to its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for targeted therapies, especially in oncology and infectious diseases. The compound's nitropyridine scaffold is known for its electron-withdrawing properties, which enhance the reactivity of adjacent functional groups, facilitating further derivatization. This characteristic aligns with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From an industrial perspective, CAS 869937-82-6 is synthesized through multi-step organic reactions, often involving nucleophilic aromatic substitution (SNAr) to introduce the piperazine ring. The process requires stringent control over reaction conditions to ensure high yield and purity, a topic frequently searched by chemists in process optimization forums. Environmental and safety considerations are also critical, as the compound's nitro group necessitates careful handling to avoid unintended byproducts.

The versatility of 1-(5-Chloro-3-nitropyridin-2-yl)piperazine extends to agrochemical applications, where it serves as a precursor for crop protection agents. Its chloropyridine moiety is a common motif in pesticides, reflecting the agricultural sector's focus on sustainable pest management. This dual utility in pharmaceuticals and agrochemicals underscores the compound's cross-disciplinary relevance, a key point for investors and R&D professionals tracking emerging chemical entities.

Analytical characterization of 869937-82-6 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are essential for verifying the compound's identity and purity, a frequent subject in quality control discussions. The rise of AI-driven analytical tools has further streamlined this process, enabling faster and more accurate data interpretation.

In summary, 1-(5-Chloro-3-nitropyridin-2-yl)piperazine (CAS No. 869937-82-6) represents a critical intersection of chemistry and life sciences. Its applications in drug development, agricultural chemistry, and material science highlight its multifaceted importance. As research continues to uncover new potentials for this compound, it remains a focal point for innovation in synthetic and applied chemistry.